Cas no 60468-61-3 (Phenol, 2-chloro-4-methyl-6-nitro-)

• Product Name: Phenol, 2-chloro-4-methyl-6-nitro-
• CAS No: 60468-61-3
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• CID: 497524
• Update Time: 2026-04-29

Phenol, 2-chloro-4-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-chloro-4-methyl-6-nitro-
• 2-chloro-4-methyl-6-nitrophenol

Computed Properties

• Exact Mass: 187.00368

Experimental Properties

• PSA: 63.37

Additional information on Phenol, 2-chloro-4-methyl-6-nitro-

Phenol, 2-chloro-4-methyl-6-nitro-

Phenol, 2-chloro-4-methyl-6-nitro- (CAS No. 60468-61-3) is a highly specialized organic compound with a unique structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the phenol family, characterized by its aromatic ring structure with hydroxyl (-OH), chloro (-Cl), methyl (-CH3), and nitro (-NO2) substituents. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in research and development.

The 2-chloro group introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical reactions. Similarly, the 4-methyl group contributes to steric effects and can influence the compound's solubility and stability. The 6-nitro group is a strong electron-withdrawing group that significantly impacts the electronic properties of the molecule, making it highly reactive in electrophilic aromatic substitution reactions. These structural features make Phenol, 2-chloro-4-methyl-6-nitro- a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in pharmaceutical research. Its unique reactivity and structural diversity make it an ideal candidate for designing bioactive molecules with specific pharmacological properties. For instance, researchers have explored its role in synthesizing anti-inflammatory agents and antioxidants. The compound's ability to undergo various transformations, such as nucleophilic aromatic substitution and Diels-Alder reactions, further expands its utility in drug discovery.

In addition to pharmaceutical applications, Phenol, 2-chloro-4-methyl-6-nitro- has found relevance in materials science. Its aromatic structure and functional groups make it suitable for synthesizing advanced materials, such as polymers and nanomaterials. Recent advancements in green chemistry have also led to the development of eco-friendly synthesis methods for this compound, reducing its environmental footprint while maintaining high yields.

The synthesis of Phenol, 2-chloro-4-methyl-6-nitro- typically involves multi-step processes that require precise control over reaction conditions. Common methods include nitration of chloromethylphenols followed by purification techniques such as column chromatography or recrystallization. The optimization of these processes has been a focus of recent research to improve efficiency and scalability.

From an analytical perspective, the characterization of this compound relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the compound's molecular structure and purity, ensuring its quality for downstream applications.

As industries continue to demand innovative solutions, compounds like Phenol, 2-chloro-4-methyl-6-nitro- play a pivotal role in driving advancements across multiple sectors. Its versatility, combined with ongoing research into its properties and applications, positions it as a key player in future scientific breakthroughs.